Cas no 195433-00-2 (4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole)

• Product Name: 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• CAS No: 195433-00-2
• MF: C₃₀H₂₂N₂O₃
• MW: 458.507287502289
• MDL: MFCD30471362
• CID: 1387499
• PubChem ID: 10504079
• Update Time: 2024-11-05

4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• DBFOX/Ph
• 4,6-Bis(4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• 4-Phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• (4R,4'R)-2,2'-([4,6'-Bibenzofuran]-2,3-diyl)bis(4-phenyl-4,5-dihydrooxazole)
• rac-4,6-Bis((R)-4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• (4R,4'R)-2,2'-(4,6-Dibenzofurandiyl)bis[4,5-dihydro-4-phenyloxazole], 95%
• CS-0103850
• (4R)-4-phenyl-2-[6-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• (4,6-bis((r)-4-phenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)
• MFCD30471362
• BS-52144
• (4R)-4-phenyl-2-{10-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-4,5-dihydro-1,3-oxazole
• Oxazole, 2,2'-(4,6-dibenzofurandiyl)bis[4,5-dihydro-4-phenyl-, (4R,4'R)-
• (R,R)-Ph-Dbfox
• E10174
• 195433-00-2

• MDL： MFCD30471362
• Inchi： 1S/C30H22N2O3/c1-3-9-19(10-4-1)25-17-33-29(31-25)23-15-7-13-21-22-14-8-16-24(28(22)35-27(21)23)30-32-26(18-34-30)20-11-5-2-6-12-20/h1-16,25-26H,17-18H2
• InChI Key： YNAUPJHAAOZVLV-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C2C=CC=C(C3=NC(C4C=CC=CC=4)CO3)C1=2)C1=NC(C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 458.16304257g/mol
• Monoisotopic Mass: 458.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 56.3